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Compound of Interest

Compound Name: 2-Deoxy-D-glucose-13C

Cat. No.: B12411377 Get Quote

Welcome to the technical support center for 2-Deoxy-D-glucose-13C (2-DG-13C). This

resource provides researchers, scientists, and drug development professionals with

comprehensive guidance on the stability, storage, and handling of 2-DG-13C solutions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid 2-Deoxy-D-glucose-13C?

As a solid, 2-Deoxy-D-glucose-13C is stable for at least four years when stored at -20°C.[1]

Some suppliers also indicate that the solid can be stored at room temperature, away from light

and moisture.[2] For long-term storage, keeping it in a cool, dry, and well-ventilated area is

recommended.[3]

Q2: How should I prepare and store stock solutions of 2-DG-13C?

Stock solutions should be prepared using an appropriate solvent such as DMSO or sterile

water.[1][4] Once prepared, it is crucial to aliquot the solution into single-use volumes to

prevent degradation from repeated freeze-thaw cycles.[5] For in vivo experiments, it is best to

prepare the working solution fresh on the day of use.[5]

Q3: What is the shelf life of 2-DG-13C stock solutions?

The stability of stock solutions is dependent on the storage temperature.

Stored at -80°C, the solution is stable for up to 6 months.[5]
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Stored at -20°C, the solution is stable for up to 1 month.[5]

Aqueous solutions of the unlabeled 2-Deoxy-D-glucose have been noted to be stable for up

to 6 months at 4°C.[6]

Q4: In which solvents is 2-Deoxy-D-glucose-13C soluble?

2-DG-13C is soluble in both DMSO and water.[1] For in vivo studies, complex solvent systems

are often used to achieve the desired concentration and stability.[5]

Q5: Is it advisable to repeatedly freeze and thaw my 2-DG-13C stock solution?

No. To ensure the stability and integrity of the compound, it is highly recommended to avoid

repeated freeze-thaw cycles.[4][5] You should aliquot the stock solution into smaller,

experiment-sized volumes after preparation and store them at the recommended temperature.

Data Summary Tables
Table 1: Recommended Storage Conditions & Stability

Form
Storage
Temperature

Shelf Life
Key
Considerations

Solid -20°C ≥ 4 years[1]
Store away from light

and moisture.[2]

Room Temperature Not specified
Store in a cool, dry,

well-ventilated area.[3]

Stock Solution -80°C Up to 6 months[5]
Aliquot to avoid

freeze-thaw cycles.[5]

-20°C Up to 1 month[5]
Aliquot to avoid

freeze-thaw cycles.[5]

Table 2: Solubility and Common Formulations
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Solvent Solubility
Example Formulation
Protocol

DMSO Soluble[1]

Used to prepare high-

concentration stock solutions

(e.g., 25 mg/mL).[5]

Water Soluble[1]

If water is the solvent for the

stock solution, it should be

filtered and sterilized (0.22 μm

filter) before use.[5]

In Vivo Cocktail 1 ≥ 2.5 mg/mL[5]
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.[5]

In Vivo Cocktail 2 ≥ 2.5 mg/mL[5] 10% DMSO, 90% Corn Oil.[5]

Experimental Protocols & Workflows
Protocol 1: Preparation of a DMSO Stock Solution
This protocol outlines the steps to prepare a concentrated stock solution of 2-DG-13C in

DMSO.

Weighing: Accurately weigh the desired amount of solid 2-DG-13C in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the target

concentration (e.g., 25 mg/mL).

Dissolution: Vortex the solution until the solid is completely dissolved. If needed, gentle

warming in a water bath (up to 50°C) or sonication can aid dissolution.[5][7]

Aliquoting: Dispense the stock solution into single-use, sterile cryovials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[5]
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Stock Solution Preparation Workflow

1. Weigh solid
2-DG-13C

2. Add fresh
DMSO

3. Vortex / Sonicate
to dissolve

4. Aliquot into
single-use vials

5. Store at -20°C
or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing 2-DG-13C stock solution.

Protocol 2: Preparation of an In Vivo Working Solution
This protocol describes how to prepare a working solution for animal experiments from a

DMSO stock solution.[5]

Start with Stock: Begin with a pre-made, clarified DMSO stock solution (e.g., 25 mg/mL).

Dilution (Step 1): In a sterile tube, add the required volume of PEG300. To this, add the

calculated volume of the DMSO stock solution. Mix thoroughly until the solution is clear.
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Dilution (Step 2): Add Tween-80 to the mixture and mix again until clear.

Final Dilution: Add Saline to reach the final desired volume and concentration.

Administration: Use the freshly prepared working solution immediately for the best results.[5]

Mechanism of Action: Glycolysis Inhibition
2-Deoxy-D-glucose is a glucose analog that is taken up by cells via glucose transporters.[8]

Inside the cell, it is phosphorylated by the enzyme Hexokinase to form 2-Deoxy-D-glucose-6-

phosphate (2-DG-6-P). Unlike glucose-6-phosphate, 2-DG-6-P cannot be further metabolized

by the enzyme Phosphoglucose Isomerase.[1][8] This leads to the accumulation of 2-DG-6-P,

which competitively inhibits Hexokinase, thereby blocking glycolysis and depleting cellular ATP

levels.[9]
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Caption: Mechanism of 2-DG-13C-mediated glycolysis inhibition.

Troubleshooting Guide
Issue: My 2-DG-13C solution has precipitated after storage.
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Cause: This can happen if the solution's saturation point was exceeded, especially after

cooling or if the solvent was not anhydrous. Moisture-absorbing DMSO can reduce solubility.

[7]

Solution: Gently warm the solution in a water bath and sonicate to help redissolve the

precipitate.[5] Ensure the solution is clear before use. For future preparations, consider using

a slightly lower concentration or a different solvent system. Always use fresh, high-quality

solvents.

Issue: I am observing inconsistent or unexpected experimental results.

Cause 1: Solution Degradation. If the stock solution was stored improperly (e.g., at the

wrong temperature, for too long) or subjected to multiple freeze-thaw cycles, the 2-DG-13C

may have degraded.

Solution 1: Prepare a fresh stock solution from the solid compound following the

recommended protocols. Always use freshly prepared working solutions for in vivo

experiments.[5]

Cause 2: Incorrect Preparation. The concentration of the prepared solution might be

inaccurate, or it may not have been fully dissolved.

Solution 2: Review the preparation protocol. Ensure complete dissolution of the solid. If

precipitation is observed, follow the steps outlined above. Use a validated method to confirm

the concentration if possible.
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Caption: Troubleshooting logic for precipitated solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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